Cas no 854476-92-9 (2-CHLORO-4-THIOCYANATOPYRIMIDINE)
854476-92-9 structure
Product Name:2-CHLORO-4-THIOCYANATOPYRIMIDINE
CAS No:854476-92-9
MF:C5H2ClN3S
MW:171.607477664948
CID:890539
Update Time:2024-01-03
2-CHLORO-4-THIOCYANATOPYRIMIDINE Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-4-THIOCYANATOPYRIMIDINE
- (2-chloropyrimidin-4-yl) thiocyanate
- 2-Chloro-4-pyrimidinyl thiocyanate (ACI)
- Thiocyanic acid, 2-chloro-4-pyrimidyl ester (4CI)
- [(2-Chloropyrimidin-4-yl)sulfanyl]formonitrile
-
- Inchi: 1S/C5H2ClN3S/c6-5-8-2-1-4(9-5)10-3-7/h1-2H
- InChI Key: NUFAYJQDRJOZGP-UHFFFAOYSA-N
- SMILES: N#CSC1C=CN=C(Cl)N=1
Computed Properties
- Exact Mass: 170.96600
Experimental Properties
- PSA: 74.87000
- LogP: 1.70318
2-CHLORO-4-THIOCYANATOPYRIMIDINE Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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